Cas no 1286768-74-8 (Methyl-(s)-pyrrolidin-3-yl-carbamic acid benzyl ester)

• Product Name: Methyl-(s)-pyrrolidin-3-yl-carbamic acid benzyl ester
• CAS No: 1286768-74-8
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• CID: 2158119
• PubChem ID: 66569359
• Update Time: 2025-07-27

Methyl-(s)-pyrrolidin-3-yl-carbamic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• Methyl-(s)-pyrrolidin-3-yl-carbamic acid benzyl ester
• Benzyl methyl[(3S)-3-pyrrolidinyl]carbamate
• (S)-BENZYL METHYL(PYRROLIDIN-3-YL)CARBAMATE
• (S)-Benzylmethyl(pyrrolidin-3-yl)carbamate
• DB-255289
• BENZYL N-METHYL-N-[(3S)-PYRROLIDIN-3-YL]CARBAMATE
• UCJVXPOVNQBUKI-LBPRGKRZSA-N
• BENZYL (S)-METHYL(PYRROLIDIN-3-YL)CARBAMATE
• AT34027
• benzyl N-methyl-(S)-pyrrolidin-3-ylcarbamate
• 1286768-74-8
• SCHEMBL13738856

• MDL： MFCD11616853
• Inchi： 1S/C13H18N2O2/c1-15(12-7-8-14-9-12)13(16)17-10-11-5-3-2-4-6-11/h2-6,12,14H,7-10H2,1H3/t12-/m0/s1
• InChI Key： UCJVXPOVNQBUKI-LBPRGKRZSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(C)[C@@H]1CNCC1)=O

Computed Properties

• Exact Mass: 234.136827821Da
• Monoisotopic Mass: 234.136827821Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 41.6Ų

Additional information on Methyl-(s)-pyrrolidin-3-yl-carbamic acid benzyl ester

Methyl-(s)-pyrrolidin-3-yl-carbamic acid benzyl ester (CAS No. 1286768-74-8): A Comprehensive Overview

Methyl-(s)-pyrrolidin-3-yl-carbamic acid benzyl ester, identified by its unique Chemical Abstracts Service number CAS No. 1286768-74-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyrrolidine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The benzyl ester functionality in its molecular structure contributes to its stability and solubility, making it a valuable intermediate in synthetic chemistry and drug development.

The structure of Methyl-(s)-pyrrolidin-3-yl-carbamic acid benzyl ester features a chiral center at the pyrrolidine ring, specifically at the 3-position, which imparts stereoselectivity to its chemical behavior. This stereochemical feature is crucial in pharmaceutical applications, as the biological activity of many drugs is highly dependent on their stereochemical configuration. The presence of the (s)-configuration indicates a specific spatial arrangement of atoms, which can significantly influence the compound's interactions with biological targets.

In recent years, there has been growing interest in pyrrolidine derivatives due to their potential as pharmacophores in drug discovery. These compounds have shown promise in various therapeutic areas, including central nervous system (CNS) disorders, cardiovascular diseases, and inflammatory conditions. The benzyl ester group in Methyl-(s)-pyrrolidin-3-yl-carbamic acid benzyl ester not only enhances its chemical properties but also serves as a versatile handle for further functionalization, allowing chemists to explore new derivatives with tailored biological activities.

One of the most compelling aspects of Methyl-(s)-pyrrolidin-3-yl-carbamic acid benzyl ester is its role as a key intermediate in the synthesis of more complex molecules. The ability to modify the pyrrolidine core while retaining the chiral integrity makes it an attractive candidate for building block chemistry. Researchers have leveraged this compound to develop novel scaffolds that exhibit improved pharmacokinetic profiles and enhanced target engagement.

Recent studies have highlighted the importance of pyrrolidine derivatives in addressing unmet medical needs. For instance, researchers have explored the use of these compounds in the development of kinase inhibitors, which are critical in treating cancers and other diseases driven by aberrant signaling pathways. The benzyl ester moiety has been particularly useful in these contexts, as it allows for easy removal or modification under various reaction conditions, facilitating the synthesis of highly potent and selective inhibitors.

The synthetic pathways involving Methyl-(s)-pyrrolidin-3-yl-carbamic acid benzyl ester have been optimized for efficiency and scalability, making it a practical choice for industrial applications. Advances in catalytic methods and green chemistry principles have further enhanced the sustainability of these synthetic routes. For example, transition metal-catalyzed cross-coupling reactions have enabled the introduction of diverse functional groups into the pyrrolidine core with high precision and yield.

From a computational chemistry perspective, Methyl-(s)-pyrrolidin-3-yl-carbamic acid benzyl ester has been extensively studied to understand its molecular interactions and binding affinities. Molecular docking simulations have revealed that this compound can effectively bind to various biological targets, including enzymes and receptors involved in disease pathways. These insights have guided medicinal chemists in designing next-generation analogs with improved binding properties and reduced side effects.

The pharmaceutical industry has recognized the potential of Methyl-(s)-pyrrolidin-3-yl-carbamic acid benzyl ester as a building block for drug discovery programs. Several companies are currently exploring its utility in developing new therapeutics for neurological disorders, infectious diseases, and metabolic conditions. The versatility of this compound allows for rapid iteration in synthetic design, enabling researchers to screen large libraries of derivatives efficiently.

In conclusion, Methyl-(s)-pyrrolidin-3-yl-carbamic acid benzyl ester (CAS No. 1286768-74-8) is a multifaceted compound with significant implications in pharmaceutical research and drug development. Its unique structural features, combined with its role as a key intermediate, make it an invaluable tool for chemists and biologists working on next-generation therapeutics. As our understanding of biological systems continues to evolve, compounds like Methyl-(s)-pyrrolidin-3-yl-carbamic acid benzyl ester will undoubtedly play a crucial role in addressing some of today's most pressing medical challenges.